Cas no 1104643-48-2 (3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester)

• Product Name: 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester
• CAS No: 1104643-48-2
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• MDL: MFCD16657903
• CID: 4826906
• PubChem ID: 25180214
• Update Time: 2025-06-07

3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-bromo-5-fluoroisonicotinate
• 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester
• tert-butyl 3-bromo-5-fluoropyridine-4-carboxylate
• 3-Fluoro-5-bromopyridine-4-carboxylic acid tert-butyl ester
• EN300-9542884
• 1104643-48-2
• AKOS040803300
• SCHEMBL15645487
• PGZTZKHNEMIGSS-UHFFFAOYSA-N
• Tert-butyl3-bromo-5-fluoroisonicotinate

• MDL： MFCD16657903
• Inchi： 1S/C10H11BrFNO2/c1-10(2,3)15-9(14)8-6(11)4-13-5-7(8)12/h4-5H,1-3H3
• InChI Key： PGZTZKHNEMIGSS-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester

Recent Advances in the Application of 3-Bromo-5-fluoro-isonicotinic Acid Tert-Butyl Ester (CAS: 1104643-48-2) in Chemical Biology and Pharmaceutical Research

3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester (CAS: 1104643-48-2) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural properties, which facilitate the introduction of halogen atoms and other functional groups into target molecules. This compound has been increasingly utilized in the design of novel drug candidates, especially in oncology and infectious disease research.

A recent study published in the Journal of Medicinal Chemistry explored the use of 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester as a building block for the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into pyridine-based scaffolds, which are critical for targeting specific kinases involved in cancer progression. The study reported a high yield and selectivity in the synthesis process, underscoring the compound's potential for scalable pharmaceutical applications.

In another groundbreaking research effort, scientists investigated the role of 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester in the development of antiviral agents. The compound's bromo and fluoro substituents were found to enhance binding affinity to viral proteases, making it a promising candidate for the treatment of RNA viruses. The study, published in ACS Infectious Diseases, provided detailed mechanistic insights into how modifications of this compound could lead to improved antiviral efficacy.

Further advancements have been made in the application of this compound in PET (positron emission tomography) imaging. A recent paper in Chemical Communications described the synthesis of radiolabeled derivatives of 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester for use as imaging probes. These derivatives exhibited excellent stability and target specificity, paving the way for their use in diagnostic applications for neurological disorders.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester. Researchers are actively exploring strategies to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 3-Bromo-5-fluoro-isonicotinic acid tert-butyl ester (CAS: 1104643-48-2) continues to be a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, highlighting its broad utility. Future research will likely focus on expanding its use in new therapeutic areas and refining synthetic methodologies to enhance efficiency and sustainability.